Cas no 96525-74-5 (1-Chloro-3-fluoro-2-[(2-methylphenyl)methyl]benzene)

1-Chloro-3-fluoro-2-[(2-methylphenyl)methyl]benzene structure
96525-74-5 structure
Product Name:1-Chloro-3-fluoro-2-[(2-methylphenyl)methyl]benzene
CAS No:96525-74-5
MF:C14H12ClF
MW:234.696486473083
CID:2819952
PubChem ID:71331501
Update Time:2025-04-21

1-Chloro-3-fluoro-2-[(2-methylphenyl)methyl]benzene Chemical and Physical Properties

Names and Identifiers

    • 96525-74-5
    • 1-Chloro-3-fluoro-2-[(2-methylphenyl)methyl]benzene
    • DTXSID90760080
    • Inchi: 1S/C14H12ClF/c1-10-5-2-3-6-11(10)9-12-13(15)7-4-8-14(12)16/h2-8H,9H2,1H3
    • InChI Key: RKELTOZRKVXBCI-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=C(C=1CC1C=CC=CC=1C)F

Computed Properties

  • Exact Mass: 234.0611562Da
  • Monoisotopic Mass: 234.0611562Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 0Ų

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